3,7-Dibromoanthracene-2,6-diol

• Molecular Formula: C14H8Br2O2
• Molecular Weight: 368.02 g/mol
• IUPAC Name: 3,7-dibromoanthracene-2,6-diol
• InChI: InChI=1S/C14H8Br2O2/c15-11-3-7-1-9-5-13(17)12(16)4-8(9)2-10(7)6-14(11)18/h1-6,17-18H
• InChI Key: BUKABIUFQWFRPD-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(C(=CC2=CC3=CC(=C(C=C31)Br)O)Br)O

Description

3,7-Dibromoanthracene-2,6-diol is a halogenated anthracene derivative featuring bromine substituents at the 3 and 7 positions and hydroxyl groups at the 2 and 6 positions. This compound combines the aromatic rigidity of anthracene with the reactivity of bromine and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and materials science. Its structure enables applications in pharmaceuticals, optoelectronics, and polymer chemistry due to its electron-withdrawing bromine atoms and hydrogen-bonding diol groups.

Comparison with Similar Compounds

Structural and Functional Analogues

1,8-Dibromoanthracene

• Structure : Bromine atoms at positions 1 and 8 on anthracene, lacking hydroxyl groups.
• Properties: Higher lipophilicity due to the absence of polar diol groups.
• Applications : Used in organic electronics and as a building block for polycyclic aromatic hydrocarbons (PAHs) .

2,6-Diacetoxy-3,7-dibromoanthracene

• Structure : Acetylated hydroxyl groups at positions 2 and 6, with bromine at 3 and 6.
• Properties : Enhanced stability compared to the diol form due to ester protection. The acetyl groups reduce hydrogen-bonding capacity, altering solubility and reactivity.
• Applications : Likely used in controlled-release pharmaceutical formulations or as a protected intermediate for further functionalization .

1,6-Hexanediol

• Structure : A simple aliphatic diol with hydroxyl groups at terminal positions.
• Properties : High flexibility and water solubility due to its aliphatic chain. Lacks aromatic conjugation.
• Applications: Key monomer in polyurethane and polyester production .

Physicochemical and Reactivity Comparison

Property	3,7-Dibromoanthracene-2,6-diol	1,8-Dibromoanthracene	2,6-Diacetoxy-3,7-dibromoanthracene	1,6-Hexanediol
Molecular Formula	C₁₄H₈Br₂O₂	C₁₄H₈Br₂	C₁₈H₁₂Br₂O₄	C₆H₁₄O₂
Functional Groups	-OH, -Br	-Br	-OAc, -Br	-OH
Solubility	Moderate in polar solvents	Low (non-polar)	Moderate in organic solvents	High in water
Reactivity	Electrophilic substitution, H-bonding	Electrophilic substitution	Ester hydrolysis, Suzuki coupling	Esterification, polymerization
Key Applications	Pharmaceuticals, ligands	Organic electronics	Drug delivery, intermediates	Polymers